ethyl 1-{2-[(2,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(2,5-dichloroanilino)-2-oxoethyl]piperidine-3-carboxylate
• InChI: InChI=1S/C16H20Cl2N2O3/c1-2-23-16(22)11-4-3-7-20(9-11)10-15(21)19-14-8-12(17)5-6-13(14)18/h5-6,8,11H,2-4,7,9-10H2,1H3,(H,19,21)
• InChI Key: PBSQNFSGCXNRTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H20Cl2N2O3
• Molecular Weight: 359.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to ethyl 1-{2-[(2,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate often involves cyclization reactions, condensation with hydrazines, and transformations leading to a variety of derivatives. For example, cyclization reactions have been used to produce compounds with tetrahydropyridine, dihydropyrazolone, and oxazole derivatives from related precursors, showcasing the chemical flexibility and reactivity of such structures (Anusevičius et al., 2014).

Molecular Structure Analysis

The molecular structure of closely related compounds can be elucidated using spectroscopic and diffractometric techniques, including IR, NMR, and X-ray diffraction. These techniques have been instrumental in confirming the structures of synthesized compounds, providing detailed insights into their geometric and electronic configurations (Vogt et al., 2013).

Chemical Reactions and Properties

Compounds within this chemical family participate in a variety of chemical reactions, leading to the formation of new structures with diverse functional groups. These reactions often involve nucleophilic substitutions, condensations, and ring transformations, which are key to diversifying the chemical space accessible by these molecules (Sakoda et al., 1992).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structures, of similar compounds have been characterized to facilitate their application in synthesis and material science. Techniques like capillary powder X-ray diffraction and solid-state NMR provide detailed information on the polymorphism and crystal packing, which are crucial for understanding the stability and reactivity of these compounds (F. Vogt et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and interaction with biological molecules, are determined by the functional groups present in the molecule. Studies on similar compounds highlight the importance of the ethyl piperidine carboxylate moiety and substituted phenyl groups in dictating these chemical behaviors (Dyachenko & Chernega, 2007).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves studying the toxicity of the compound, its environmental impact, and precautions that need to be taken while handling it.

Future Directions

This could involve potential applications of the compound, areas of research that could be pursued, and how the synthesis or properties of the compound could be improved.